Cas no 63450-43-1 (Sodium 3-methylsulphanilate)

• Product Name: Sodium 3-methylsulphanilate
• CAS No: 63450-43-1
• MF: C₇H₈NNaO₃S
• MW: 209.198091506958
• CID: 511109
• PubChem ID: 87576279
• Update Time: 2025-04-19

Sodium 3-methylsulphanilate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-3-methyl-, sodium salt (1:1)
• o-Toluidine-4-sulfonic Acid Sodium Salt Tetrahydrate
• sodium,4-amino-3-methylbenzenesulfonate
• Benzenesulfonic acid,4-amino-3-methyl-,monosodium salt
• EINECS 264-172-0
• Monosodium 4-amino-3-methylbenzenesulfonate
• o-Toluidine-4-sulfonic Acid Sodium Salt
• Sodium 2-Aminotoluene-5-sulfonate
• Sodium 3-methylsulphanilate
• Sodium o-Toluidine-4-sulfonate
• 4-Amino-3-methylbenzenesulfonic Acid Sodium Salt Tetrahydrate
• 2-Aminotoluene-5-sulfonic Acid Sodium Salt Tetrahydrate
• Sodium 4-Amino-3-methylbenzenesulfonate Tetrahydrate
• Sodium 2-Aminotoluene-5-sulfonate Tetrahydrate
• Sodium o-Toluidine-4-sulfonate Tetrahydrate
• Sodium 4-Amino-3-methylbenzenesulfonate
• Benzenesulfonic acid, 4-amino-3-methyl-, monosodium salt
• 2-Aminotoluene-5-sulfonic Acid Sodium Salt
• C7H8NSO3.Na
• 7876AF
• T0304
• 4-Amino-3-methylbenzenesulfonic Acid Sodium Salt
• Sodium 4-amino-3-m
• SCHEMBL1365469
• sodium;4-amino-3-methylbenzenesulfonate
• SB78451
• 63450-43-1
• CS-0454389
• EC 264-172-0
• E78937
• RVSNUNNCRYLEEM-UHFFFAOYSA-M
• DTXSID50212873
• NS00078387
• Sodium 4-amino-3-methylbenzenesulfonate, AldrichCPR

• MDL： MFCD00070549
• Inchi： 1S/C7H9NO3S.Na/c1-5-4-6(12(9,10)11)2-3-7(5)8;/h2-4H,8H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： RVSNUNNCRYLEEM-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C)C=1)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 209.01200
• Monoisotopic Mass: 209.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: White or light brown crystals or powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.60000
• LogP: 2.14330
• Solubility: Soluble in water in large quantities

Sodium 3-methylsulphanilate Security Information

• Safety Instruction： S22-S24/25
• RTECS：DB4979000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides